Cas no 712-10-7 (6-chloro-a-methyl-1H-Indole-3-ethanamine)

• Product Name: 6-chloro-a-methyl-1H-Indole-3-ethanamine
• CAS No: 712-10-7
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• CID: 3164171
• PubChem ID: 14557
• Update Time: 2025-04-21

6-chloro-a-methyl-1H-Indole-3-ethanamine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-a-methyl-1H-Indole-3-ethanamine
• DTXSID801276159
• 1-(6-chloro-1H-indol-3-yl)propan-2-amine
• AKOS017560505
• 6-Chloro-I+/--methyl-1H-indole-3-ethanamine
• 712-10-7

• Inchi： 1S/C11H13ClN2/c1-7(13)4-8-6-14-11-5-9(12)2-3-10(8)11/h2-3,5-7,14H,4,13H2,1H3
• InChI Key： JMDXVHMLNJBQTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2CC(C)N

Computed Properties

• Exact Mass: 208.0767261Da
• Monoisotopic Mass: 208.0767261Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.8Ų